Cas no 1706438-11-0 ([Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid)

• Product Name: [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid
• CAS No: 1706438-11-0
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 5210522
• Update Time: 2025-09-26

[Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid

• Inchi： 1S/C12H18N4O3/c1-9-7-10(16-3-5-19-6-4-16)14-12(13-9)15(2)8-11(17)18/h7H,3-6,8H2,1-2H3,(H,17,18)
• InChI Key： NXOWMYNMVKMSBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C)C1=NC(N2CCOCC2)=CC(C)=N1

Additional information on [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid

Comprehensive Overview of [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid (CAS 1706438-11-0)

[Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid (CAS 1706438-11-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical research and organic synthesis. This compound features a unique molecular structure combining morpholine and pyrimidine moieties, making it particularly interesting for drug discovery applications targeting kinase inhibition and metabolic pathways.

The molecular formula C₁₂H₁₈N₄O₃ and molecular weight of 266.30 g/mol suggest good bioavailability for this heterocyclic compound. Researchers are particularly interested in its potential as a building block for medicinal chemistry, especially in the development of novel therapeutic agents for inflammatory conditions and metabolic disorders - two areas receiving tremendous attention in 2024 pharmaceutical research.

Recent studies indicate that [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid derivatives may interact with specific biological targets, prompting investigations into their potential as selective enzyme inhibitors. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with specific binding affinities to reduce off-target effects.

From a synthetic chemistry perspective, the morpholine-pyrimidine scaffold present in this compound offers multiple sites for structural modification, making it valuable for structure-activity relationship (SAR) studies. The acetic acid moiety provides an additional handle for conjugation or salt formation, enhancing its utility in prodrug development - a hot topic in contemporary drug delivery research.

The compound's physicochemical properties, including its predicted logP value and hydrogen bond donor/acceptor count, suggest favorable drug-like characteristics according to Lipinski's rule of five. These properties are crucial for researchers developing orally bioavailable pharmaceuticals, particularly for chronic conditions requiring long-term medication - a major focus area in current pharmaceutical R&D.

In material science applications, the pyrimidine-morpholine core of this compound shows promise for developing novel functional materials. The conjugated system may exhibit interesting electronic properties relevant to organic electronics, an area experiencing rapid growth due to demand for flexible and sustainable electronic components.

Quality control of [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research, where even minor impurities can significantly impact biological testing results.

Storage recommendations for this compound emphasize protection from moisture and light, with optimal conditions at 2-8°C under inert atmosphere. Proper handling procedures are essential to maintain the integrity of this research chemical, particularly for long-term stability studies that are increasingly important in drug development pipelines.

The global market for specialized pharmaceutical intermediates like this compound continues to expand, driven by growing R&D investments in targeted therapies. Industry analysts note particular demand for heterocyclic building blocks with multiple functional groups that enable rapid analog synthesis - a key requirement in modern medicinal chemistry programs.

Recent patent literature reveals growing interest in morpholine-containing compounds for various therapeutic applications, suggesting potential commercial value for this chemical entity. The compound's structural features make it particularly relevant for kinase inhibitor development, a therapeutic area that continues to dominate oncology research.

Environmental and safety assessments of [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid indicate it requires standard laboratory precautions. Researchers should consult the SDS for specific handling guidelines, particularly regarding personal protective equipment and waste disposal procedures - essential considerations in today's increasingly regulated research environment.

Future research directions for this compound may explore its potential in combination therapies and drug repurposing - two emerging strategies in pharmaceutical development. The versatility of its chemical structure makes it a promising candidate for these innovative approaches that aim to accelerate drug discovery timelines.

Academic and industrial laboratories seeking high-purity research chemicals should verify suppliers' quality certifications and analytical data when sourcing this compound. The growing emphasis on reproducible research makes rigorous quality control throughout the supply chain increasingly important for research success.

In conclusion, [Methyl-(4-methyl-6-morpholin-4-yl-pyrimidin-2-yl)-amino]-acetic acid (CAS 1706438-11-0) represents a valuable chemical tool for modern drug discovery and materials science. Its unique structural features and potential biological activities position it as an interesting subject for ongoing research in multiple cutting-edge scientific domains.